Cas no 823802-08-0 (Benzenamine, 2,4-difluoro-N-(2-fluorophenyl)-)

• Product name: Benzenamine, 2,4-difluoro-N-(2-fluorophenyl)-
• CAS No: 823802-08-0
• MF: C₁₂H₈F₃N
• MW: 223.193833351135
• CID: 692828
• PubChem ID: 71418927

Benzenamine, 2,4-difluoro-N-(2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,4-difluoro-N-(2-fluorophenyl)-
• 2,4-difluoro-N-(2-fluorophenyl)aniline
• SB80133
• 823802-08-0
• DTXSID10838210

• Inchi： InChI=1S/C12H8F3N/c13-8-5-6-12(10(15)7-8)16-11-4-2-1-3-9(11)14/h1-7,16H
• InChI Key： SKPXLMCIOPCRCB-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)NC2=C(C=C(C=C2)F)F)F

Computed Properties

• Exact Mass: 223.06088375g/mol
• Monoisotopic Mass: 223.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų